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Compound of Interest

Compound Name: pyridine-4-thiol

Cat. No.: B7777008 Get Quote

Pyridine-4-thiol is a derivative of pyridine and is recognized by its unique CAS Registry

Number. It is also known by a variety of synonyms in scientific literature and commercial

catalogs.

CAS Registry Number: 4556-23-4[1][2][3][4][5][6][7][8][9]

Synonyms: 4-Mercaptopyridine, 4-Pyridinethiol, Pyridine-4-thiolate, 4-Thiopyridine, 4-

Sulfanylpyridine, 4-Sulfhydrylpyridine, Mercaptopyridine, NSC 76036, Pyridine-4(1H)-thione,

4-Pyridimethiol, 4-mercapto-pyridin, 4-PYRIDYL MERCAPTAN.[1][4][5][6][7][8]

Physicochemical and Computational Data
The properties of pyridine-4-thiol have been characterized through various experimental and

computational methods. These data are crucial for its application in synthesis and for

understanding its behavior in different environments.
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Property Value

Molecular Formula C₅H₅NS

Molecular Weight
111.16 g/mol , 111.17 g/mol , 111.165 g/mol [1]

[2][3][5][6]

Appearance
Yellow to yellow-green or brown crystalline

powder.[6][8][10]

Melting Point 182-189 °C[3][5][6]

Boiling Point 194.0 ± 13.0 °C (Predicted)[3][6]

Density 1.161 g/cm³ (Estimate)[3][6]

pKa pK1: 1.43 (+1); pK2: 8.86 (0) (at 20°C)[6]

Solubility

Soluble in DMSO and Methanol.[6] Moderately

soluble in water, with solubility increasing in

alkaline conditions.[11]

Storage Temperature 0-8 °C[5][6]

Topological Polar Surface Area (TPSA) 12.89 Å²[1]

LogP (octanol/water) 1.3703[1]

Hydrogen Bond Donors 1[1]

Hydrogen Bond Acceptors 2[1]

Rotatable Bonds 0[1]

Synthesis and Purification
Pyridine-4-thiol can be synthesized through several routes, typically involving the introduction

of a thiol group onto the pyridine ring.

General Synthesis Methods
Two common methods for the synthesis of pyridine-4-thiol are:
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From Halogenated Pyridines: A widely used method involves the reaction of a 4-halogenated

pyridine, such as 4-chloropyridine or 4-bromopyridine, with a sulfur nucleophile like sodium

hydride in a suitable solvent (e.g., alcohols, dimethyl sulfoxide).[12] The halogen atom is

displaced by the sulfur-containing group to yield the target compound.[12]

Reaction with a Base: Pyridine-4-thiolate, the salt form, can be readily prepared by treating

pyridine-4-thiol with a base such as sodium hydroxide or potassium hydroxide in a

neutralization reaction.[12]

General Synthesis Workflow for Pyridine-4-thiol

Method 1: From 4-Halopyridine Method 2: Thiolation of Pyridine-N-oxide

4-Halopyridine
(e.g., 4-Chloropyridine)

Nucleophilic Aromatic Substitution
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(e.g., Sodium Hydrosulfide)
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Caption: General synthetic routes to Pyridine-4-thiol.
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Experimental Protocol: Purification
A common method for the purification of pyridine-4-thiol is recrystallization. The following

protocol is based on established procedures[6]:

Dissolve approximately 45g of crude pyridine-4-thiol in 100mL of boiling water. Activated

charcoal can be added to decolorize the solution.

Filter the hot solution to remove insoluble impurities and charcoal.

Precipitate the product by adding 50% aqueous sodium hydroxide (~80mL) until the pH of

the solution is approximately 6.

Collect the precipitate and dissolve it in ethanol.

Evaporate the ethanol to dryness.

Crystallize the resulting solid from boiling ethanol (~100mL), again using charcoal if

necessary.

The final product should be yellow, flat hexagonal plates. The compound readily sublimes in

a vacuum.[6]

Chemical Properties and Tautomerism
Like other mercaptopyridines, pyridine-4-thiol exists in equilibrium with its tautomeric form,

pyridine-4(1H)-thione.[8][13] This thiol-thione tautomerism is a critical aspect of its chemistry,

influencing its reactivity and interaction with other molecules. The thione form is often favored

in various conditions.[13] The sulfur atom in the thiol form is a potent nucleophile, allowing it to

participate in various chemical reactions.[11]

Caption: Thiol-Thione tautomerism of Pyridine-4-thiol.

Applications in Research and Drug Development
Pyridine-4-thiol serves as a versatile intermediate and building block in various scientific

fields.
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Pharmaceutical Synthesis: It is a key intermediate in the synthesis of pharmaceuticals.[7][12]

For instance, it is used in the preparation of certain cephalosporin antibiotics.

Coordination Chemistry: The sulfur and nitrogen atoms can act as coordination sites,

allowing pyridine-4-thiol to form complexes with various metal ions.[12] These complexes

may possess unique catalytic, optical, or electronic properties.[12]

Biochemical Research: It is used as a redox reagent for the in vitro refolding of recombinant

proteins, such as single-chain Fv fragments (scFvOx).[6] It has also been employed in

enzymatic assays, for example, to measure alliinase activity.[6]

Materials Science: Pyridine-4-thiol has been used as a probe molecule in surface-

enhanced Raman spectroscopy (SERS) studies, particularly with gold nanoparticles, to

investigate molecular adsorption and interactions at the nanoscale.[6][14]

Biological Activity
While the pyridine scaffold is a cornerstone in medicinal chemistry, found in drugs with a vast

range of activities, specific biological data for pyridine-4-thiol itself is limited in publicly

available literature.[15][16][17][18] The broader class of pyridine derivatives exhibits significant

biological activities, including:

Anticancer[15][18]

Antimicrobial[15][19]

Anti-inflammatory[15][20]

Antiviral and Anticoagulant properties[15]

Thioalkyl derivatives of pyridine have shown promise as neuropsychiatric agents with

anticonvulsant, anxiolytic, and antidepressant effects.[21] The thiol group itself is a critical

functional group in biological systems, participating in redox signaling and cellular responses to

stress through various modifications like S-nitrosation and S-glutathiolation.[22][23] Given its

structure, pyridine-4-thiol is considered a valuable lead compound that can be modified to

develop drugs with specific biological activities.[12]
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Safety Information
Pyridine-4-thiol is classified as an irritant and requires careful handling in a laboratory setting.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1][6]

GHS Pictogram: GHS07 (Exclamation Mark).[1][6]

Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye

protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and water),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[1][6]

Toxicity: The intravenous LD50 in mice is reported as 178 mg/kg.[10] It is considered a skin

and strong eye irritant.[10][24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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